Cas no 1207045-93-9 (2-(2,4-dichlorophenoxy)-N-(3-methyl-1,2-thiazol-5-yl)acetamide)

• Product Name: 2-(2,4-dichlorophenoxy)-N-(3-methyl-1,2-thiazol-5-yl)acetamide
• CAS No: 1207045-93-9
• MF: C₁₂H₁₀Cl₂N₂O₂S
• MW: 317.190999507904
• CID: 6317234
• PubChem ID: 45505530
• Update Time: 2025-11-02

2-(2,4-dichlorophenoxy)-N-(3-methyl-1,2-thiazol-5-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(2,4-dichlorophenoxy)-N-(3-methyl-1,2-thiazol-5-yl)acetamide
• 1207045-93-9
• F5871-1892
• 2-(2,4-dichlorophenoxy)-N-(3-methylisothiazol-5-yl)acetamide
• AKOS024526075
• VU0526828-1

• Inchi： 1S/C12H10Cl2N2O2S/c1-7-4-12(19-16-7)15-11(17)6-18-10-3-2-8(13)5-9(10)14/h2-5H,6H2,1H3,(H,15,17)
• InChI Key： XBDBQMKQFHNTFK-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1OCC(NC1=CC(C)=NS1)=O)Cl

Computed Properties

• Exact Mass: 315.9840041g/mol
• Monoisotopic Mass: 315.9840041g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 79.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 2-(2,4-dichlorophenoxy)-N-(3-methyl-1,2-thiazol-5-yl)acetamide

Comprehensive Overview of 2-(2,4-dichlorophenoxy)-N-(3-methyl-1,2-thiazol-5-yl)acetamide (CAS No. 1207045-93-9)

The chemical compound 2-(2,4-dichlorophenoxy)-N-(3-methyl-1,2-thiazol-5-yl)acetamide (CAS No. 1207045-93-9) is a specialized acetamide derivative with significant potential in various research and industrial applications. This compound features a unique molecular structure combining a dichlorophenoxy group and a 3-methyl-1,2-thiazol-5-yl moiety, making it a subject of interest in modern chemical studies. Researchers and industries are increasingly exploring its properties due to its relevance in agrochemical innovation and pharmaceutical intermediates.

One of the key reasons 2-(2,4-dichlorophenoxy)-N-(3-methyl-1,2-thiazol-5-yl)acetamide is gaining attention is its structural similarity to compounds used in herbicide formulations and plant growth regulators. The presence of the dichlorophenoxy group is particularly noteworthy, as it is often associated with bioactive properties. This has led to extensive studies on its potential role in sustainable agriculture, a hot topic in today's environmentally conscious market.

From a chemical perspective, CAS 1207045-93-9 exhibits notable stability under standard conditions, making it suitable for laboratory and industrial use. Its molecular weight and solubility profile have been carefully documented, providing valuable data for researchers working on crop protection chemicals or novel bioactive molecules. The thiazole ring in its structure is particularly interesting to medicinal chemists, as this heterocycle is present in many FDA-approved drugs.

The synthesis of 2-(2,4-dichlorophenoxy)-N-(3-methyl-1,2-thiazol-5-yl)acetamide typically involves multi-step organic reactions, with careful control of reaction conditions to ensure high purity. Current research trends focus on optimizing these synthetic pathways to improve yield and reduce environmental impact, aligning with the growing demand for green chemistry solutions. Analytical techniques such as HPLC and NMR spectroscopy are routinely employed to characterize this compound and verify its purity.

In the context of current market demands, 1207045-93-9 represents an important building block in the development of next-generation specialty chemicals. Its potential applications span from agricultural research to material science, with particular interest in its use as a precursor for more complex molecules. The global shift toward precision agriculture and targeted crop solutions has further increased the relevance of such specialized compounds in the chemical industry.

Safety considerations for handling 2-(2,4-dichlorophenoxy)-N-(3-methyl-1,2-thiazol-5-yl)acetamide follow standard laboratory protocols for organic compounds. While not classified as hazardous under normal conditions, proper personal protective equipment is recommended when working with this chemical. Storage typically requires protection from moisture and extreme temperatures to maintain stability over extended periods.

The commercial availability of CAS 1207045-93-9 has increased in recent years, with several specialty chemical suppliers offering it in various quantities. Pricing trends reflect its status as a research-grade material, with costs varying based on purity levels and order volumes. The growing interest in custom synthesis and contract research services has made this compound more accessible to academic and industrial researchers worldwide.

Future prospects for 2-(2,4-dichlorophenoxy)-N-(3-methyl-1,2-thiazol-5-yl)acetamide appear promising, particularly in light of ongoing developments in agrochemical innovation and drug discovery. Its unique structural features continue to inspire novel research directions, including potential applications in enzyme inhibition studies and molecular recognition systems. As synthetic methodologies advance and analytical techniques become more sophisticated, our understanding of this compound's full potential will undoubtedly expand.

For researchers seeking detailed technical information about 1207045-93-9, comprehensive datasheets are available from reputable chemical suppliers. These typically include full spectroscopic data, solubility characteristics, and recommended storage conditions. The compound's growing importance in chemical research ensures that new findings and applications will continue to emerge in scientific literature and patent filings.